Cas no 1370535-33-3 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione)

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ²-thiopyran-1,1-dione is a boronic ester derivative featuring a sulfone-functionalized dihydrothiopyran scaffold. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, owing to its stable boronate moiety, which facilitates efficient transmetalation under mild conditions. The tetramethyl dioxaborolane group enhances solubility in organic solvents, while the thiopyran sulfone structure provides a versatile handle for further functionalization. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a valuable reagent in medicinal chemistry and materials science. The product is typically handled under inert conditions to preserve its reactivity.
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione structure
1370535-33-3 structure
Product Name:4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione
CAS No:1370535-33-3
MF:C11H19BO4S
MW:258.142162561417
MDL:MFCD18447548
CID:2156774
PubChem ID:84820109
Update Time:2025-06-07

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 2H-thiopyran, 3,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dioxide
    • 1,1-Dioxo-1,2,3,6-tetrahydro-2H-thiopyran-4-yl-boronic acid pinacol ester
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione
    • E?-thiopyran-1,1-dione
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione
    • SY268483
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1
    • CS-0135414
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-thiopyran1,1-dioxide
    • VEC53533
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1lambda-thiopyran-1,1-dione
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-thiopyran 1,1-dioxide
    • D92868
    • 1370535-33-3
    • 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1-thiopyran-1,1-dione
    • MFCD18447548
    • PS-20482
    • DB-395582
    • EN300-3224072
    • 1,1-Dioxido-3,6-dihydro-2H-thiopyran-4-boronic Acid Pinacol Ester
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDRO-2H-1??-THIOPYRAN-1,1-DIONE
    • 868-897-9
    • MDL: MFCD18447548
    • Inchi: 1S/C11H19BO4S/c1-10(2)11(3,4)16-12(15-10)9-5-7-17(13,14)8-6-9/h5H,6-8H2,1-4H3
    • InChI Key: ALXDCUFWZWEIFD-UHFFFAOYSA-N
    • SMILES: S1(CC=C(B2OC(C)(C)C(C)(C)O2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 258.1097104g/mol
  • Monoisotopic Mass: 258.1097104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-1λ?-thiopyran-1,1-dione Pricemore >>

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